N-(4-ethoxyphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide, also known as EF-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. EF-1 is a potent inhibitor of a class of enzymes called protein kinases, which play a critical role in cellular signaling pathways that regulate cell growth, differentiation, and survival.
Scientific Research Applications
Metabolism and Disposition Studies
Metabolism and Excretion Pathways : Research on similar compounds has focused on understanding their metabolism, disposition, and excretion in humans. Studies often involve detailed analyses using techniques like high-performance liquid chromatography-mass spectrometry (HPLC-MS) and NMR spectroscopy to characterize metabolites and understand the pathways of biotransformation and elimination (Renzulli et al., 2011). Such studies are crucial for developing new drugs, as they provide essential information on safety, efficacy, and dosing.
Diagnostic Applications
Sigma Receptor Scintigraphy : Some compounds have been studied for their potential in diagnostic imaging, such as using sigma receptor scintigraphy to visualize primary breast tumors. This approach takes advantage of the preferential binding of certain benzamides to sigma receptors overexpressed on cancer cells, indicating a possible application in cancer diagnosis and treatment monitoring (Caveliers et al., 2002).
Pharmacological Research
Sleep and Anesthesia : Research into the effects of related compounds on sleep and anesthesia has provided insights into their potential therapeutic applications. For instance, studies on midazolam have explored its impact on sleep quality and its use in inducing anesthesia, highlighting the importance of such compounds in clinical settings (Krieger et al., 1983).
Toxicology and Safety Studies
Safety and Toxicity Assessments : Ensuring the safety of chemical compounds is a critical aspect of scientific research. Studies often focus on identifying potential toxic effects and understanding the mechanisms of action to mitigate risks. For example, the investigation of benzocaine-associated methemoglobinemia following medical procedures emphasizes the importance of monitoring and managing adverse reactions to ensure patient safety (Kuschner et al., 2000).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23FN4O3/c1-2-34-21-13-11-20(12-14-21)30-26(33)24-16-31(17-28-24)15-18-7-9-19(10-8-18)29-25(32)22-5-3-4-6-23(22)27/h3-14,16-17H,2,15H2,1H3,(H,29,32)(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHCHGQXXBIHJLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxyphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.